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Abstract
Sodium triethylborohydride (NaBH(C₂H₅)₃), a powerful and selective reducing agent, has

carved a significant niche in modern organic synthesis and catalysis. This in-depth technical

guide explores the history of its discovery, provides detailed experimental protocols for its

synthesis and application, and presents a comprehensive overview of its reactivity. Quantitative

data on its physical properties and reactivity with various functional groups are summarized for

easy reference. Furthermore, this guide illustrates key reaction pathways and experimental

workflows through detailed diagrams, offering a valuable resource for researchers in academia

and the pharmaceutical industry.

History and Discovery
The development of sodium triethylborohydride is deeply rooted in the pioneering work of

Nobel laureate Herbert C. Brown and his colleague Hermann Irving Schlesinger on

borohydrides. Their research, initially driven by military applications during World War II, led to

the discovery of sodium borohydride (NaBH₄) and laid the foundation for a new class of

versatile reducing agents.
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While Brown's work established the vast potential of borohydrides, the first detailed synthesis

of sodium triethylborohydride was reported in 1974 by P. Binger and R. Köster. Their

method, published in the esteemed collection Inorganic Syntheses, involves the reaction of

sodium hydride with triethylborane.[1][2][3] This discovery provided chemists with a more

nucleophilic and often more selective alternative to other hydride reagents.

The introduction of electron-donating ethyl groups in place of hydrogen atoms in sodium

borohydride significantly enhances its reducing power.[4] This modification allows for the

reduction of a wider range of functional groups under milder conditions.

Physicochemical Properties
Sodium triethylborohydride is a colorless, pyrophoric solid.[1][2][3] It is commercially

available as a solution in toluene.[1][2][3] Key physical and chemical properties are

summarized in the table below.

Property Value Reference

Chemical Formula C₆H₁₆BNa [1]

Molar Mass 121.99 g/mol [1]

Appearance White solid [1]

Melting Point 30 °C [1]

Density (1.0 M in toluene) 0.866 g/mL at 25 °C [5]

Flash Point -17 °C (solution in THF)

Experimental Protocols
Synthesis of Sodium Triethylborohydride
The following protocol is adapted from the procedure published in Inorganic Syntheses.

Reaction: NaH + B(C₂H₅)₃ → NaBH(C₂H₅)₃

Materials:
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Sodium hydride (NaH), 50% dispersion in oil

Triethylborane (B(C₂H₅)₃)

Toluene, anhydrous

Inert gas (Argon or Nitrogen)

Procedure:

A three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a dropping

funnel is flushed with a dry, inert gas.

A suspension of sodium hydride in anhydrous toluene is introduced into the flask.

The suspension is heated to a gentle reflux with vigorous stirring.

Triethylborane is added dropwise from the dropping funnel to the refluxing suspension over a

period of 1-2 hours.

After the addition is complete, the reaction mixture is refluxed for an additional 4-6 hours to

ensure complete reaction.

The reaction mixture is then cooled to room temperature. The resulting solution of sodium
triethylborohydride in toluene can be used directly or standardized by quenching an aliquot

with acid and measuring the volume of hydrogen gas evolved.

Caution: Sodium triethylborohydride is pyrophoric and reacts violently with water. All

operations must be carried out under a dry, inert atmosphere.

General Procedure for the Reduction of a Ketone
Materials:

Ketone

Sodium triethylborohydride (1.0 M solution in toluene or THF)

Anhydrous solvent (e.g., THF, diethyl ether)
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Inert gas (Argon or Nitrogen)

Saturated aqueous ammonium chloride solution (for workup)

Procedure:

The ketone is dissolved in the anhydrous solvent in a flask under an inert atmosphere.

The solution is cooled to the desired temperature (typically 0 °C or -78 °C).

The sodium triethylborohydride solution is added dropwise to the stirred solution of the

ketone.

The reaction is monitored by thin-layer chromatography (TLC) until the starting material is

consumed.

The reaction is carefully quenched by the slow, dropwise addition of saturated aqueous

ammonium chloride solution.

The mixture is allowed to warm to room temperature, and the organic layer is separated.

The aqueous layer is extracted with an appropriate organic solvent (e.g., diethyl ether, ethyl

acetate).

The combined organic extracts are washed with brine, dried over anhydrous magnesium

sulfate, and the solvent is removed under reduced pressure to afford the crude alcohol

product.

The product can be purified by column chromatography or distillation.

Reactivity and Applications
Sodium triethylborohydride is a versatile reducing agent capable of reducing a wide array of

functional groups. Its enhanced reactivity compared to sodium borohydride makes it particularly

useful for the reduction of less reactive carbonyl compounds.

Reduction of Carbonyl Compounds
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Sodium triethylborohydride readily reduces aldehydes and ketones to their corresponding

primary and secondary alcohols. It is also effective for the reduction of esters and lactones to

diols, a transformation that is often sluggish with sodium borohydride.

Substrate Product Yield (%) Conditions

Aromatic Ester Aromatic Alcohol 70-92
NaBH(C₂H₅)₃,

THF/Methanol, reflux

Aliphatic Ester Aliphatic Alcohol High
NaBH(C₂H₅)₃,

THF/Methanol, reflux

Amide Amine Good to Excellent
1. Tf₂O activation, 2.

NaBH(C₂H₅)₃, THF, rt

α,β-Unsaturated

Ketone
Allylic Alcohol Variable

Depends on substrate

and conditions

Reductive Activation of Homogeneous Catalysts
A significant application of sodium triethylborohydride is in the reductive activation of

homogeneous catalysts.[1][2][3] It is commonly used to convert metal halide precursors into

their active hydride forms, which are often the catalytically active species in various

transformations, including hydrogenation and hydroformylation.

Applications in Drug Development
The selective reducing properties of sodium triethylborohydride and its derivatives are

valuable in the synthesis of complex pharmaceutical intermediates and active pharmaceutical

ingredients (APIs). The ability to reduce specific functional groups in the presence of others is

crucial in multi-step syntheses. For instance, the reduction of amides to amines is a key

transformation in the synthesis of many nitrogen-containing drugs.[1]

Visualizations
Reaction Pathway for Ketone Reduction
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Aqueous Workup
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Caption: Mechanism of ketone reduction by sodium triethylborohydride.

Experimental Workflow for a Typical Reduction Reaction
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Reaction Setup

Reaction

Workup & Purification

1. Dissolve Substrate
in Anhydrous Solvent

2. Establish Inert
Atmosphere (Ar/N₂)

3. Cool Reaction
Mixture (0 °C or -78 °C)

4. Add NaBH(C₂H₅)₃
Solution Dropwise

5. Monitor Reaction
by TLC

6. Quench Reaction
(aq. NH₄Cl)

7. Extract with
Organic Solvent

8. Dry and Concentrate

9. Purify Product
(Chromatography/Distillation)

Click to download full resolution via product page

Caption: A typical experimental workflow for a reduction reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b107655?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Sodium triethylborohydride is a powerful and versatile reducing agent with a rich history

rooted in the fundamental discoveries of borohydride chemistry. Its unique reactivity profile

makes it an indispensable tool for organic chemists, particularly in the synthesis of complex

molecules and the activation of homogeneous catalysts. This guide provides a comprehensive

overview of its history, properties, and applications, serving as a valuable resource for

researchers and professionals in the chemical and pharmaceutical sciences. The detailed

experimental protocols and visual representations of reaction pathways and workflows aim to

facilitate its effective and safe use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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